Cas no 149834-43-5 (2-methylthiolan-3-ol)

• Product Name: 2-methylthiolan-3-ol
• CAS No: 149834-43-5
• MF: C₅H₁₀OS
• MW: 118.197300434113
• MDL: MFCD21602771
• CID: 1322200
• PubChem ID: 19957309
• Update Time: 2025-10-28

2-methylthiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2,5-anhydro-1,4-dideoxy-2-thiopentitol
• pentitol, 2,5-anhydro-1,4-dideoxy-2-thio-
• LogP
• pentitol, 2,5-anhydro-1,4-dideoxy-2-thio-; LogP
• 2-methylthiolan-3-ol

• MDL： MFCD21602771
• Inchi： 1S/C5H10OS/c1-4-5(6)2-3-7-4/h4-6H,2-3H2,1H3
• InChI Key： HAUQWGSXLBQNPN-UHFFFAOYSA-N
• SMILES： C1SC(C)C(C1)O

Computed Properties

• Exact Mass: 118.04523611g/mol
• Monoisotopic Mass: 118.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 2-methylthiolan-3-ol

Introduction to 2-methylthiolan-3-ol (CAS No. 149834-43-5)

2-methylthiolan-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 149834-43-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a thiol group and a methyl substituent, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The compound's molecular structure, characterized by a five-membered heterocyclic ring containing sulfur, makes it a versatile intermediate in the synthesis of more complex molecules.

The chemical formula of 2-methylthiolan-3-ol can be represented as C₄H₉OS, reflecting its composition of carbon, hydrogen, and sulfur atoms. The presence of the thiol (-SH) functional group imparts reactivity that is useful in various chemical transformations. This reactivity has been explored in recent studies for its role in the development of novel therapeutic agents. The compound's ability to participate in nucleophilic substitution reactions and its stability under certain conditions make it a valuable building block in medicinal chemistry.

In recent years, researchers have been investigating the pharmacological potential of 2-methylthiolan-3-ol and its derivatives. The thiol group is known to interact with biological targets in multiple ways, including redox signaling pathways. Studies have suggested that compounds containing thiol moieties may have applications in treating oxidative stress-related diseases. For instance, derivatives of 2-methylthiolan-3-ol have been examined for their ability to modulate enzyme activity and cellular signaling processes, which could be beneficial in neurodegenerative disorders.

The synthesis of 2-methylthiolan-3-ol involves multi-step organic reactions that highlight the compound's synthetic utility. One common method involves the reaction of 1,3-propanesultone with sodium hydride followed by methylation and reduction steps. These synthetic pathways are well-documented in organic chemistry literature and have been adapted for large-scale production where necessary. The efficiency of these synthetic routes has made 2-methylthiolan-3-ol accessible for further research and development in both academic and industrial settings.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 2-methylthiolan-3-ol's properties. Molecular modeling studies have helped predict its behavior in different environments, including biological systems. These predictions are crucial for designing experiments aimed at evaluating its potential as a drug candidate or a biochemical probe. The integration of experimental data with computational insights has provided a more comprehensive view of how 2-methylthiolan-3-ol interacts with biological targets.

The pharmaceutical industry has shown interest in exploring 2-methylthiolan-3-ol as a precursor for more complex molecules. Its structural features make it suitable for derivatization into compounds with enhanced pharmacological properties. For example, modifications at the methyl substituent or the thiol group can lead to variations in solubility, bioavailability, and target specificity. Such modifications are critical in optimizing drug candidates for clinical use.

In addition to its pharmaceutical applications, 2-methylthiolan-3-ol has found utility in other areas of chemistry. It serves as a ligand in coordination chemistry, where it can bind to metal ions to form stable complexes. These complexes have been studied for their catalytic properties and potential applications in industrial processes. The versatility of 2-methylthiolan-3-ol underscores its importance as a chemical intermediate.

The safety profile of 2-methylthiolan-3-ol is another aspect that has been thoroughly examined. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures should still be followed to ensure safe laboratory practices. Its stability under various conditions makes it suitable for long-term storage and transport, provided that appropriate containers are used to prevent degradation.

Future research directions for 2-methylthiolan-3-ol include exploring its role in drug discovery through high-throughput screening methods. By testing large libraries of derivatives, researchers aim to identify novel compounds with improved therapeutic effects. The compound's unique structural features make it an attractive candidate for such exploratory studies.

In conclusion, 2-methylthiolan-3-ol (CAS No. 149834-43-5) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its structural features, reactivity, and synthetic utility make it a valuable asset in the chemist's toolkit. As research continues to uncover new applications for this molecule, its importance is likely to grow further within the scientific community.